Chlorodifluoroacetamide
Overview
Description
Chlorodifluoroacetamide is a chemical compound with the formula C2H2ClF2NO . It contains a total of 8 bonds, including 6 non-H bonds, 1 multiple bond, 1 double bond, and 1 primary amide (aliphatic) .
Synthesis Analysis
The synthesis of Chlorodifluoroacetamide has been studied in various papers. For instance, the crystal structure of Chlorodifluoroacetamide was determined from three-dimensional counter data and refined by full-matrix least-squares techniques .Molecular Structure Analysis
The molecular structure of Chlorodifluoroacetamide has been determined from three-dimensional counter data, and refined by full-matrix least-squares techniques . The crystals belong to the monoclinic space group P21/n . The compound exists with a rotational disorder in the -CClF2 group about the C-C bond .Physical And Chemical Properties Analysis
Chlorodifluoroacetamide has a molecular weight of 129.493 . It has a density of 1.529±0.06 g/cm3(Predicted), a melting point of 79-81°C(lit.), and a boiling point of 93°C 18mm .Scientific Research Applications
Crystal Structure Analysis
- Chlorodifluoroacetamide's crystal structure was determined and refined using full-matrix least-squares techniques, revealing a rotational disorder in the -CClF2 group about the C-C bond. This study contributes to understanding the molecular structure of chlorodifluoroacetamide and its physical properties (Kalyanaraman, Kispert, & Atwood, 1976).
Chemical Synthesis
- Chlorodifluoroacetamide has been used as a precursor in the synthesis of difluoro(trimethylsilyl)acetamides. These compounds have been shown to be precursors of 3,3-difluoroazetidinones, highlighting chlorodifluoroacetamide's role in complex organic synthesis and pharmaceutical chemistry (Bordeau, Frébault, Gobet, & Picard, 2006).
Cross-Coupling Reactions
- A study reported the successful nickel-catalyzed cross-coupling of heteroaryl halides with chlorodifluoroacetamides. This process is efficient for synthesizing heteroaryldifluoro-acetamides, indicating its potential application in medicinal chemistry and agrochemistry (Zhang, Gao, Min, Gu, Berthon, & Zhang, 2022).
Study of Halogenated Acetamides
- Chlorodifluoroacetamide has been used in studies examining the effects of halogenated acetamides. This includes investigations into the metabolism, biological activities, and potential environmental impacts of such compounds, as they are commonly found in various industrial and agricultural applications.
Potential in Drug Synthesis
- The compound's unique chemical structure and properties might lend itself to the synthesis of novel drugs or pharmaceutical intermediates. Its reactivity with other chemical entities could be explored for creating new compounds with potential therapeutic applications.
Safety And Hazards
properties
IUPAC Name |
2-chloro-2,2-difluoroacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2ClF2NO/c3-2(4,5)1(6)7/h(H2,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSAKKOKLSDIKEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(F)(F)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2ClF2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1059866 |
Source
|
| Record name | Acetamide, 2-chloro-2,2-difluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1059866 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-2,2-difluoroacetamide | |
CAS RN |
354-28-9 |
Source
|
| Record name | Chlorodifluoroacetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=354-28-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetamide, 2-chloro-2,2-difluoro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000354289 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Chlorodifluoroacetamide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9448 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Acetamide, 2-chloro-2,2-difluoro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Acetamide, 2-chloro-2,2-difluoro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID1059866 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloro-2,2-difluoroacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.960 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the potential applications of Chlorodifluoroacetamide in organic synthesis?
A1: Chlorodifluoroacetamide serves as a valuable building block in organic synthesis, particularly for introducing difluoroacetyl groups into molecules. Research highlights its use in nickel-catalyzed cross-coupling reactions with heteroaryl halides, leading to the formation of heteroaryldifluoroacetamides. [] These compounds hold significant medicinal interest, highlighting the potential of Chlorodifluoroacetamide in drug discovery and development. Additionally, it acts as a precursor for synthesizing 3,3-difluoroazetidinones, a class of heterocyclic compounds with diverse biological activities. [] This synthetic route, involving the condensation of Chlorodifluoroacetamide derivatives with carbonyl compounds, offers an alternative approach to accessing these valuable compounds.
Q2: Can you elaborate on the crystal structure of Chlorodifluoroacetamide?
A3: While the precise details of the crystal structure remain undisclosed, research suggests the presence of disorder within the crystal lattice of Chlorodifluoroacetamide. [] Understanding the structural features and potential disorder is crucial for comprehending the compound's physical properties and reactivity, paving the way for further investigations into its solid-state behavior and potential applications.
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